Cas no 896300-92-8 (2-({6-4-(1H-imidazol-1-yl)phenylpyridazin-3-yl}sulfanyl)-N-(3-methoxyphenyl)methylacetamide)

• Product Name: 2-({6-4-(1H-imidazol-1-yl)phenylpyridazin-3-yl}sulfanyl)-N-(3-methoxyphenyl)methylacetamide
• CAS No: 896300-92-8
• MF: C₂₃H₂₁N₅O₂S
• MW: 431.510143041611
• CID: 5802164
• Update Time: 2025-07-10

2-({6-4-(1H-imidazol-1-yl)phenylpyridazin-3-yl}sulfanyl)-N-(3-methoxyphenyl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[6-(4-imidazol-1-ylphenyl)pyridazin-3-yl]sulfanyl-N-[(3-methoxyphenyl)methyl]acetamide
• 2-({6-4-(1H-imidazol-1-yl)phenylpyridazin-3-yl}sulfanyl)-N-(3-methoxyphenyl)methylacetamide

• Inchi： 1S/C23H21N5O2S/c1-30-20-4-2-3-17(13-20)14-25-22(29)15-31-23-10-9-21(26-27-23)18-5-7-19(8-6-18)28-12-11-24-16-28/h2-13,16H,14-15H2,1H3,(H,25,29)
• InChI Key： OOZNIMYAABZZJD-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC(OC)=C1)(=O)CSC1=NN=C(C2=CC=C(N3C=NC=C3)C=C2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 2-({6-4-(1H-imidazol-1-yl)phenylpyridazin-3-yl}sulfanyl)-N-(3-methoxyphenyl)methylacetamide

Introduction to 2-({6-4-(1H-imidazol-1-yl)phenylpyridazin-3-yl}sulfanyl)-N-(3-methoxyphenyl)methylacetamide and Its CAS No. 896300-92-8

2-({6-4-(1H-imidazol-1-yl)phenylpyridazin-3-yl}sulfanyl)-N-(3-methoxyphenyl)methylacetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 896300-92-8, represents a testament to the ongoing advancements in the design and synthesis of molecular entities with potential therapeutic applications. The intricate structure of this compound, featuring a sulfanyl linkage between a pyridazine ring and a phenyl group substituted with an imidazole moiety, alongside a methylacetamide moiety, positions it as a candidate for further exploration in drug discovery.

The chemical composition of 2-({6-4-(1H-imidazol-1-yl)phenylpyridazin-3-yl}sulfanyl)-N-(3-methoxyphenyl)methylacetamide underscores its complexity and the potential for diverse biological interactions. The presence of the imidazole ring is particularly noteworthy, as imidazole derivatives are well-documented for their role in various biological processes and have been extensively studied for their pharmacological properties. The sulfanyl group serves as a bridge, linking the pyridazine core to the phenyl ring, which is further functionalized with a 3-methoxy substituent. This structural arrangement not only contributes to the compound's unique electronic properties but also suggests potential interactions with biological targets.

In recent years, there has been a surge in interest towards developing novel compounds that can modulate biological pathways associated with diseases. The structure of 2-({6-4-(1H-imidazol-1-yl)phenylpyridazin-3-yl}sulfanyl)-N-(3-methoxyphenyl)methylacetamide aligns well with this trend, as it incorporates multiple pharmacophoric elements that could interact with enzymes or receptors involved in disease mechanisms. For instance, the pyridazine ring is known to be present in several bioactive molecules, and its combination with other heterocyclic systems like imidazole can lead to enhanced binding affinities and selectivity.

The methoxy group on the phenyl ring is another key feature that could influence the compound's pharmacokinetic properties. Methoxy-substituted aromatic compounds often exhibit improved solubility and metabolic stability, which are critical factors for drug efficacy and safety. Additionally, the methylacetamide moiety at the nitrogen end of the molecule could serve as a hydrogen bond acceptor, enhancing interactions with biological targets and potentially improving drug-receptor binding.

Recent studies in medicinal chemistry have highlighted the importance of rational drug design, where structural features are carefully tailored to optimize biological activity. The compound 2-({6-4-(1H-imidazol-1-yl)phenylpyridazin-3-yl}sulfanyl)-N-(3-methoxyphenyl)methylacetamide exemplifies this approach, as its design incorporates elements known to enhance bioactivity while minimizing off-target effects. The sulfanyl linkage, for instance, has been shown to improve binding affinity in certain classes of drugs by facilitating favorable interactions with biological targets.

The imidazole ring is particularly interesting from a pharmacological perspective. Imidazole derivatives have been explored for their potential in treating a wide range of diseases, including infections, inflammation, and neurological disorders. The combination of an imidazole ring with a pyridazine core suggests that this compound might exhibit multiple modes of action, making it a promising candidate for therapeutic intervention.

In addition to its structural complexity, 2-({6-4-(1H-imidazol-1-ylophenylpyridazin}-3-\textit{y}lsulfanyl)-N-(3-methoxyphenylmethylacetamide also presents opportunities for further chemical modification. The presence of multiple functional groups allows for derivatization strategies that could enhance its pharmacological profile. For example, modifications to the sulfanyl group or the methylacetamide moiety could lead to compounds with improved solubility or metabolic stability.

The synthesis of such complex molecules requires expertise in organic chemistry and an understanding of advanced synthetic methodologies. Recent advancements in synthetic chemistry have made it possible to construct intricate molecular frameworks with high precision, enabling the preparation of compounds like 2-{(6-\textit{4}-(1H-imidazol}-1-\textit{y}l)pheno\textit{lpyridazin}-3-\textit{y}lsulfanyl)-N-(3-methox\textit{y}pheno\textit{l})methylacetamide more efficiently than ever before.

The potential applications of this compound are vast and span across multiple therapeutic areas. Its structural features suggest that it might interact with enzymes or receptors involved in metabolic disorders, neurodegenerative diseases, or even cancer. While specific applications would depend on further research and development, the compound's design makes it a promising candidate for future drug discovery efforts.

In conclusion, 2-{(6-\textit{4}-(1H-imidazol}-1-\textit{y}l)pheno\textit{lpyridazin}-3-\textit{y}lsulfanyl)-N-(3-methox\textit{y}pheno\textit{l})methylacetamide is a sophisticated organic compound with significant potential in pharmaceutical research. Its unique structure, characterized by a sulfanyl linkage between a pyridazine ring and a phenyl group substituted with an imidazole moiety, alongside a methylacetamide moiety, positions it as a candidate for further exploration in drug discovery. The compound's design incorporates elements known to enhance bioactivity while minimizing off-target effects, making it an attractive candidate for therapeutic intervention.